Cas no 1180030-66-3 ((3Z)-7-chloro-3-(2-oxo-2-phenylethylidene)-1,3-dihydro-2H-indol-2-one)

• Product Name: (3Z)-7-chloro-3-(2-oxo-2-phenylethylidene)-1,3-dihydro-2H-indol-2-one
• CAS No: 1180030-66-3
• MF: C₁₆H₁₀ClNO₂
• MW: 283.709103107452
• CID: 6158183
• PubChem ID: 51703679
• Update Time: 2025-05-21

(3Z)-7-chloro-3-(2-oxo-2-phenylethylidene)-1,3-dihydro-2H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• MFCD27959880
• 7-CHLORO-3-[(Z)-2-OXO-2-PHENYLETHYLIDENE]-1H-INDOL-2-ONE
• 1180030-66-3
• AKOS016370217
• (3Z)-7-chloro-3-phenacylidene-1H-indol-2-one
• EiM17-02136
• (3Z)-7-chloro-3-(2-oxo-2-phenylethylidene)-1,3-dihydro-2H-indol-2-one

• Inchi： 1S/C16H10ClNO2/c17-13-8-4-7-11-12(16(20)18-15(11)13)9-14(19)10-5-2-1-3-6-10/h1-9H,(H,18,20)/b12-9-
• InChI Key： XIGQCXMWBQWTIG-XFXZXTDPSA-N
• SMILES： ClC1=CC=CC2/C(=C/C(C3C=CC=CC=3)=O)/C(NC=21)=O

Computed Properties

• Exact Mass: 283.0400063g/mol
• Monoisotopic Mass: 283.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.2Ų

Additional information on (3Z)-7-chloro-3-(2-oxo-2-phenylethylidene)-1,3-dihydro-2H-indol-2-one

Comprehensive Overview of (3Z)-7-chloro-3-(2-oxo-2-phenylethylidene)-1,3-dihydro-2H-indol-2-one (CAS No. 1180030-66-3)

The compound (3Z)-7-chloro-3-(2-oxo-2-phenylethylidene)-1,3-dihydro-2H-indol-2-one, identified by its CAS number 1180030-66-3, is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. Its Z-configuration and indole-2-one core make it a valuable scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a pharmacophore due to its ability to interact with biological targets, such as enzymes and receptors, in a selective manner.

In recent years, the demand for heterocyclic compounds like (3Z)-7-chloro-3-(2-oxo-2-phenylethylidene)-1,3-dihydro-2H-indol-2-one has surged, driven by their versatility in designing small-molecule inhibitors and therapeutic agents. This compound's chloro-substituted indole moiety and α,β-unsaturated ketone functionality contribute to its reactivity, making it a candidate for click chemistry and other advanced synthetic methodologies. Its phenylketone group further enhances its potential as a building block for bioconjugation and drug delivery systems.

The rise of AI-driven drug discovery has also put a spotlight on compounds like CAS 1180030-66-3. Computational models often highlight its molecular docking capabilities, which are critical for virtual screening campaigns. Additionally, its structural analogs are frequently explored in cheminformatics studies to predict bioactivity and optimize ADME properties. This aligns with the growing trend of precision medicine, where tailored molecular designs are essential for targeting specific disease pathways.

From a synthetic perspective, (3Z)-7-chloro-3-(2-oxo-2-phenylethylidene)-1,3-dihydro-2H-indol-2-one is often synthesized via Knoevenagel condensation, a reaction favored for its mild conditions and high yields. The compound's crystallinity and stability under ambient conditions make it suitable for X-ray diffraction studies, further aiding in structure-activity relationship (SAR) analyses. Its electrophilic character also opens doors for cascade reactions, a hot topic in modern organic synthesis.

Environmental and green chemistry considerations are another area where this compound finds relevance. Researchers are investigating its potential as a biodegradable intermediate in sustainable synthesis routes. The chloro and ketone functionalities offer opportunities for catalytic transformations, reducing the need for hazardous reagents. This aligns with the global push toward eco-friendly chemical processes, a frequently searched topic in scientific databases.

In summary, (3Z)-7-chloro-3-(2-oxo-2-phenylethylidene)-1,3-dihydro-2H-indol-2-one (CAS 1180030-66-3) is a multifaceted compound with applications spanning drug development, material science, and sustainable chemistry. Its structural features and reactivity profile continue to inspire innovations across interdisciplinary research fields, making it a subject of enduring interest.